Cas no 1806136-14-0 (3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806136-14-0
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4832094
• Update Time: 2025-09-23

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-7-3(2-5(15)16)1-4(14)6(12-7)13(17)18/h1,14H,2H2,(H,15,16)
• InChI Key： CWXKEGWWZRJDSA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(=C([N+](=O)[O-])N=1)O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.2
• Topological Polar Surface Area: 126

Additional information on 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-14-0)

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a nitro group, a trifluoromethoxy moiety, and an acetic acid side chain. Its molecular formula and intricate architecture make it a promising candidate for various applications, particularly in drug discovery and material science.

The growing interest in pyridine-based compounds like 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and biologically active agents. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the current focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the introduction of the trifluoromethoxy group in 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid enhances its metabolic stability and lipophilicity, traits highly sought after in modern drug design. This aligns with the industry's shift toward fluorinated compounds, which are known for their improved bioavailability and target selectivity. Such properties are critical in addressing challenges like drug resistance and off-target effects, topics frequently searched by professionals in pharmaceutical R&D.

Another area of interest is the compound's potential role in agrochemical innovation. The nitro and hydroxy functional groups in 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid may contribute to its herbicidal or pesticidal activity, a hot topic given the global demand for sustainable crop protection solutions. As regulatory pressures mount against traditional agrochemicals, researchers are actively investigating safer, more efficient alternatives, making this compound a subject of ongoing exploration.

In material science, the unique electronic properties of pyridine derivatives like 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid open doors for applications in organic electronics and catalysis. Its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) is particularly noteworthy, resonating with trends in green chemistry and renewable energy technologies. These intersections make it a compelling subject for interdisciplinary research.

For those sourcing CAS No. 1806136-14-0, it is essential to note its handling and storage requirements to maintain stability. While not classified as hazardous, proper protocols should be followed to preserve its integrity. Suppliers and distributors often emphasize its high purity grades, catering to the stringent needs of laboratory research and industrial-scale production.

In summary, 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity position it at the forefront of innovation, addressing pressing challenges in health, agriculture, and sustainability. As research progresses, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.